Cas no 1806883-38-4 (2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxylic acid
• CAS No: 1806883-38-4
• MF: C₇H₄F₂N₂O₅
• MW: 234.113868713379
• CID: 4889617
• Update Time: 2025-10-29

2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxylic acid

• Inchi： 1S/C7H4F2N2O5/c8-6(9)4-5(12)3(7(13)14)2(1-10-4)11(15)16/h1,6,12H,(H,13,14)
• InChI Key： DVTCGIZCRQMCOX-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)O)C(=CN=1)[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 1.1
• Topological Polar Surface Area: 116

Additional information on 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxylic acid

2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxylic acid (CAS No. 1806883-38-4): A Comprehensive Overview

The compound 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxylic acid (CAS No. 1806883-38-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatile functionalities. The molecule's structure incorporates a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, a nitro group, and a carboxylic acid group, making it a multi-functional compound with diverse reactivity and applicability.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery, material science, and environmental chemistry. The presence of multiple functional groups in this molecule allows for extensive chemical modifications, further enhancing its utility in tailored applications.

The difluoromethyl group in the molecule introduces electron-withdrawing effects, which significantly influence the electronic properties of the pyridine ring. This feature makes the compound highly reactive towards nucleophilic substitutions and electrophilic additions, rendering it suitable for use as an intermediate in the synthesis of complex organic molecules. Additionally, the hydroxyl group and carboxylic acid group contribute to hydrogen bonding capabilities, enhancing the compound's solubility in polar solvents and its potential as a building block in bioactive molecules.

One of the most promising applications of 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxylic acid lies in the field of drug discovery. Researchers have recently explored its potential as a lead compound for anti-tumor agents due to its ability to inhibit key enzymes involved in cancer cell proliferation. Studies conducted using computational modeling and in vitro assays have demonstrated its efficacy in targeting specific protein kinases, paving the way for further preclinical trials.

In material science, this compound has shown potential as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The presence of multiple functional groups allows for controlled polymerization and coordination with metal ions, leading to materials with tailored electronic and mechanical properties. Recent research has highlighted its role in enhancing the conductivity of polymer-based electronic devices, making it a valuable component in next-generation electronics.

Moreover, the nitro group in the molecule imparts strong electron-withdrawing effects, which can be exploited for designing sensors and detectors for environmental monitoring. For instance, derivatives of this compound have been used to develop highly sensitive sensors for detecting trace amounts of heavy metal ions in water. These sensors exhibit excellent selectivity and sensitivity due to the specific interaction between the nitro group and metal ions.

The synthesis of 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediates such as 2-difluoromethylpyridine derivatives. The subsequent introduction of hydroxyl, nitro, and carboxylic acid groups is achieved through carefully optimized reaction conditions to ensure high purity and yield. Recent studies have focused on green chemistry approaches to minimize waste generation and improve sustainability during synthesis.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxylic acid (CAS No. 1806883-38-4) is a versatile compound with immense potential across multiple scientific domains. Its unique combination of functional groups enables diverse chemical reactivity and applicability, making it an invaluable tool in modern research and development. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound is poised to play a pivotal role in advancing various fields ranging from medicine to materials science.